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Get Quote

Core Chemical & Application Profile

The table below summarizes the fundamental identifiers and primary uses of Leucocrystal Violet-d6.

Category Details

CAS Number 1173023-92-1 [1] [2] [3]

Molecular
Formula

C₂₅H₂₅D₆N₃ [2] [3] [4]

Molecular
Weight

379.57 g/mol [2] [3] [4]

IUPAC Name 4-[[4-[bis(trideuteriomethyl)amino]phenyl]-[4-(dimethylamino)phenyl]methyl]-N,N-

dimethylaniline [4]

Primary
Application

Serves as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) for determining Leucocrystal Violet and other triphenylmethane dyes (like
Malachite Green and Crystal Violet) in aquaculture products (e.g., rainbow trout) [1] [5].
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| Quality & Storage | • Grade: Analytical Standard [1] • Form: Neat [1] • Storage Temp: 20°C [3] [4] •

Shelf Life: Limited; expiry date provided on the label [1] |

Experimental Protocol for Residue Analysis

The following experimental workflow, established for detecting triphenylmethane dye residues in

aquaculture products, has been approved as an AOAC Official First Action method [5].

Experimental workflow for LC-MS/MS analysis

Key Method Performance Characteristics

The method is designed to operate in an analytical range of 0.5 to 2.0 μg/kg, which aligns with the European

Union's minimum required performance limit of 2.0 μg/kg for these banned substances [5].

Accuracy: Recovery rates for fortified samples range from 100.1% to 109.8% [5].
Precision: Intraday precision (Repeatability) ranges from 2.0% to 10.3% RSD, and interday precision

(Over 3 days) ranges from 1.9% to 10.6% RSD [5].

Handling and Safety Information

The table below outlines the safety classification and handling precautions for this substance.

Aspect Description

GHS Hazard
Statements

H315 (Causes skin irritation), H319 (Causes serious eye irritation), H317 (May cause

an allergic skin reaction) [3]. Other classifications also list it as a specific target organ
toxin (STOT SE 3) affecting the respiratory system [1].

| Precautionary Measures | • Personal Protection: Wear protective gloves, eye protection (face

shield/safety glasses), and consider a full-face respirator depending on risk assessment [3]. • Handling:

Avoid contact with skin, eyes, and inhalation of vapour or mist. Handle in accordance with good industrial

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.sigmaaldrich.com/CH/en/product/sial/32834
https://www.sigmaaldrich.com/CH/en/product/sial/32834
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Leucocrystalvioletd6.htm
https://isotope-science.alfa-chemistry.com/product/leucocrystal-violet-d6-cas-1173023-92-1-371345.html
https://www.sigmaaldrich.com/CH/en/product/sial/32834
https://www.science.gov/topicpages/l/leuco+crystal+violet
https://www.science.gov/topicpages/l/leuco+crystal+violet
https://www.science.gov/topicpages/l/leuco+crystal+violet
https://www.science.gov/topicpages/l/leuco+crystal+violet
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Leucocrystalvioletd6.htm
https://www.sigmaaldrich.com/CH/en/product/sial/32834
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Leucocrystalvioletd6.htm
https://www.smolecule.com/products/s1782878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


hygiene and safety practice [3]. • Storage: Keep container tightly closed in a cool, dry, and well-ventilated

place [3]. | | Incompatibilities | Oxidizing agents, Reducing agents, and Water [3]. |

Key Takeaways for Researchers

Critical Role in Quantitation: Leucocrystal Violet-d6 is essential for ensuring the accuracy and
precision of residue monitoring programs for banned dyes in the food industry, particularly in

aquaculture [1] [5].
Robust and Validated Method: The established LC-MS/MS method using this internal standard is

rigorously tested and meets international regulatory standards [5].
Careful Handling Required: As a laboratory chemical, appropriate safety measures must be in place

to handle this compound due to its potential for causing skin, eye, and respiratory irritation [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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